Cas no 1072946-56-5 (5-(3-Boronophenyl)pentanoic acid)

• Product Name: 5-(3-Boronophenyl)pentanoic acid
• CAS No: 1072946-56-5
• MF: C₁₁H₁₅BO₄
• MW: 222.045403718948
• MDL: MFCD11053844
• CID: 840013
• Update Time: 2025-04-19

5-(3-Boronophenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-BORONOPHENYL)PENTANOIC ACID
• 3-(4-carboxybutyl)phenylboronic acid
• 5-(3-Boronophenyl)pentanoic acid

• MDL： MFCD11053844
• Inchi： 1S/C11H15BO4/c13-11(14)7-2-1-4-9-5-3-6-10(8-9)12(15)16/h3,5-6,8,15-16H,1-2,4,7H2,(H,13,14)
• InChI Key： XGGDWAPJLLSYBU-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 222.10600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.91 g/l) (25 º C),
• PSA: 77.76000
• LogP: 0.16380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids